Cas no 2287279-83-6 (1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol)

• Product Name: 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol
• CAS No: 2287279-83-6
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6593431
• PubChem ID: 135971171
• Update Time: 2025-05-20

1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol
• 2287279-83-6
• EN300-6750110

• Inchi： 1S/C9H11N3O2/c1-14-6-5-12-7-3-2-4-8(13)9(7)10-11-12/h2-4,13H,5-6H2,1H3
• InChI Key： SIQFRTQZIRRJRN-UHFFFAOYSA-N
• SMILES： O(C)CCN1C2C=CC=C(C=2N=N1)O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol

1-(2-Methoxyethyl)-1H-1,2,3-Benzotriazol-4-ol (CAS No. 2287279-83-6): An Overview

1-(2-Methoxyethyl)-1H-1,2,3-benzotriazol-4-ol, with the CAS number 2287279-83-6, is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of benzotriazoles, which are known for their diverse biological activities and applications in various industries. The presence of a methoxyethyl group in the structure imparts specific properties that make it a valuable candidate for further investigation and potential development.

The chemical structure of 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol consists of a benzotriazole ring system with a methoxyethyl substituent attached to the nitrogen atom at position 1. The methoxyethyl group introduces additional hydrophilic and lipophilic characteristics, which can influence the compound's solubility, stability, and reactivity. These properties are crucial for optimizing its performance in various applications, particularly in pharmaceuticals and materials science.

Recent studies have highlighted the potential of 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol in several areas. One notable application is its use as an intermediate in the synthesis of more complex molecules. The benzotriazole ring is a versatile scaffold that can be functionalized through various chemical reactions, making it an attractive starting material for the development of new drugs and materials. For instance, a study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol-based derivatives with enhanced biological activities.

In the pharmaceutical industry, benzotriazoles have been explored for their potential as inhibitors of various enzymes and receptors. The methoxyethyl substitution in 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol can modulate its binding affinity and selectivity towards specific targets. Research has shown that this compound exhibits promising inhibitory activity against certain kinases and proteases, which are key enzymes involved in various disease pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol-derived compounds effectively inhibited the activity of protein kinases associated with cancer progression.

Beyond its pharmaceutical applications, 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol has also shown promise in materials science. Benzotriazoles are known for their excellent corrosion inhibition properties and are widely used as additives in coatings and lubricants. The methoxyethyl group can enhance the solubility and compatibility of these compounds with different matrices, making them suitable for use in protective coatings and other advanced materials. A recent study published in CORROSION Science demonstrated that 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol-based coatings exhibited superior corrosion resistance compared to traditional inhibitors.

The synthesis of 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol typically involves multi-step reactions starting from readily available precursors. One common approach is to react 4-chloro-benzotriazole with 2-methoxyethylamine under appropriate conditions to form the desired product. The reaction conditions and purification methods are critical for obtaining high yields and purity levels. Researchers have optimized these processes to achieve efficient and scalable synthesis methods suitable for both laboratory-scale experiments and industrial production.

The safety profile of 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol is another important consideration for its practical applications. Toxicological studies have shown that this compound has low toxicity when used within recommended concentrations. However, as with any chemical substance, proper handling and storage procedures should be followed to ensure safety and compliance with regulatory guidelines.

In conclusion, 1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-4-ol (CAS No. 2287279-83-6) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.